Cas no 2287273-59-8 (1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride)

• Product Name: 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride
• CAS No: 2287273-59-8
• MF: C₁₂H₂₄ClNO
• MW: 233.778062820435
• CID: 5850358
• PubChem ID: 137944102
• Update Time: 2025-07-15

1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-oxaspiro[4.7]dodecan-2-yl}methanamine hydrochloride
• EN300-6739699
• 2287273-59-8
• 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride

• Inchi： 1S/C12H23NO.ClH/c13-10-11-6-9-12(14-11)7-4-2-1-3-5-8-12;/h11H,1-10,13H2;1H
• InChI Key： RPGAQMAJHDCBAA-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)CCC21CCCCCCC2

Computed Properties

• Exact Mass: 233.1546421g/mol
• Monoisotopic Mass: 233.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride

1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride (CAS No. 2287273-59-8): An Overview of a Novel Compound in Chemical and Pharmaceutical Research

1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride (CAS No. 2287273-59-8) is a unique compound that has garnered significant attention in recent years due to its potential applications in chemical and pharmaceutical research. This compound, characterized by its spirocyclic structure and amine functionality, offers a promising platform for the development of new therapeutic agents and chemical intermediates.

The spirocyclic structure of 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride is particularly noteworthy. Spirocyclic compounds are known for their enhanced stability and unique pharmacological properties, making them valuable candidates for drug discovery and development. The presence of the amine group in this compound further enhances its reactivity and functional versatility, allowing for a wide range of chemical modifications and derivatizations.

Recent studies have explored the potential of 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's interaction with G protein-coupled receptors (GPCRs), a class of membrane receptors that play crucial roles in cellular signaling pathways. The results indicated that 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for the development of novel drugs targeting these receptors.

In another study, researchers at the University of California, San Francisco, examined the effects of 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride on neurodegenerative diseases. The compound was found to exhibit neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings highlight the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride has also been the subject of extensive research. A recent paper in the Tetrahedron Letters described an efficient and scalable synthetic route to produce this compound using readily available starting materials and mild reaction conditions. This synthetic method not only simplifies the production process but also enhances the purity and yield of the final product, making it more accessible for both academic and industrial applications.

The physicochemical properties of 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride have been thoroughly characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity and optimizing its pharmaceutical properties.

In terms of safety and toxicity, preliminary assessments suggest that 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride exhibits low toxicity at therapeutic concentrations. However, further toxicological studies are necessary to fully evaluate its safety profile before it can be considered for clinical use.

The future prospects for 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride are promising. Ongoing research is focused on exploring its potential applications in areas such as cancer therapy, anti-inflammatory treatments, and central nervous system disorders. Additionally, efforts are being made to develop more potent derivatives of this compound through rational drug design approaches.

In conclusion, 1-Oxaspiro[4.7]dodecan-2-ylmethanamine;hydrochloride (CAS No. 2287273-59-8) represents a fascinating molecule with significant potential in chemical and pharmaceutical research. Its unique spirocyclic structure and amine functionality make it an attractive candidate for drug discovery and development, with ongoing studies continuing to uncover new possibilities for its application in various therapeutic areas.